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Compound of Interest

Compound Name: VU041

Cat. No.: B1684059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of VU041, a potent

inhibitor of inward rectifier potassium (Kir) channels, for mosquito larval control. This document

includes summaries of quantitative data, detailed experimental protocols for larvicidal

bioassays, and visualizations of the compound's mechanism of action and experimental

workflows.

Introduction
VU041 is a small-molecule inhibitor targeting the Kir1 channels of mosquitoes, which are

crucial for maintaining ion and water balance.[1][2] Inhibition of these channels disrupts the

function of the Malpighian tubules, the primary excretory and osmoregulatory organs in insects,

leading to physiological stress and mortality.[1][3][4] Notably, VU041 has shown efficacy

against both insecticide-susceptible and -resistant strains of mosquitoes and exhibits selectivity

for mosquito Kir channels over most mammalian orthologs, making it a promising candidate for

the development of novel insecticides.[3] An analog, VU730, has been developed with even

greater selectivity.[3]

Quantitative Data Summary
The following tables summarize the inhibitory activity of VU041 on mosquito Kir channels and

its larvicidal efficacy against Aedes aegypti.
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Table 1: Inhibitory Activity of VU041 on Mosquito Kir1 Channels

Mosquito Species Kir Channel IC₅₀ (µM) Reference

Anopheles gambiae Kir1 2.5 [1]

Aedes aegypti Kir1 1.7 [1]

Table 2: Larvicidal Activity of VU041 against First Instar Aedes aegypti Larvae

Rearing
Water
Compositio
n

Osmolality
(mOsm/kg
H₂O)

VU041
Concentrati
on (µM)

Mortality
after 24h

Mortality
after 48h

Reference

Deionized

H₂O
~0 100

Significant

Mortality

Complete

Mortality
[2][3]

+ 50 mM

NaCl
100 100

Significantly

Enhanced
- [2]

+ 50 mM KCl 100 100
Strongest

Enhancement
- [2]

+ 100 mM

Mannitol
100 100

Significantly

Enhanced
- [2]

Note: The exact percentage of mortality was not specified in the source material, but described

as "killed them within 48 h" and "significantly enhanced" toxicity.

Signaling Pathway and Mechanism of Action
VU041's primary mode of action is the inhibition of Kir1 channels located in the Malpighian

tubules of mosquito larvae. This disruption of potassium transport leads to a cascade of

physiological failures, ultimately resulting in larval death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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